Cas no 2137900-56-0 (1-(Propan-2-yl)-2-(thiomorpholine-4-carbonyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(Propan-2-yl)-2-(thiomorpholine-4-carbonyl)cyclopropane-1-carboxylic acid
• CAS No: 2137900-56-0
• MF: C₁₂H₁₉NO₃S
• MW: 257.349162340164
• CID: 6104489
• PubChem ID: 165477408
• Update Time: 2025-06-16

1-(Propan-2-yl)-2-(thiomorpholine-4-carbonyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137900-56-0
• EN300-800263
• 1-(propan-2-yl)-2-(thiomorpholine-4-carbonyl)cyclopropane-1-carboxylic acid
• 1-(Propan-2-yl)-2-(thiomorpholine-4-carbonyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H19NO3S/c1-8(2)12(11(15)16)7-9(12)10(14)13-3-5-17-6-4-13/h8-9H,3-7H2,1-2H3,(H,15,16)
• InChI Key： TYWFWRKDEJJAGZ-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1CC1(C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 257.10856464g/mol
• Monoisotopic Mass: 257.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.9Ų

Additional information on 1-(Propan-2-yl)-2-(thiomorpholine-4-carbonyl)cyclopropane-1-carboxylic acid

Introduction to 1-(Propan-2-yl)-2-(thiomorpholine-4-carbonyl)cyclopropane-1-carboxylic acid (CAS No. 2137900-56-0)

1-(Propan-2-yl)-2-(thiomorpholine-4-carbonyl)cyclopropane-1-carboxylic acid, identified by its CAS number 2137900-56-0, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule belongs to a class of heterocyclic compounds featuring a cyclopropane ring, which is known for its high reactivity and potential in drug design due to its strained three-membered ring system. The presence of both thiomorpholine and propan-2-yl substituents introduces additional complexity, making this compound a promising candidate for further investigation in therapeutic applications.

The cyclopropane moiety in 1-(Propan-2-yl)-2-(thiomorpholine-4-carbonyl)cyclopropane-1-carboxylic acid is particularly noteworthy, as it has been widely studied for its ability to enhance the bioavailability and binding affinity of drug molecules. The strain within the cyclopropane ring can facilitate interactions with biological targets, leading to improved pharmacological activity. Moreover, the thiomorpholine component contributes to the molecule's solubility and metabolic stability, which are critical factors in drug development. These properties make this compound an attractive scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 1-(Propan-2-yl)-2-(thiomorpholine-4-carbonyl)cyclopropane-1-carboxylic acid more effectively. Studies have demonstrated that the structural features of this compound can be tailored to target specific biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The thiomorpholine ring has been shown to exhibit inhibitory effects on certain enzymes and receptors, while the cyclopropane moiety can enhance binding interactions with protein targets. These findings suggest that this compound may serve as a versatile platform for developing new drugs.

In the context of drug discovery, the synthesis of 1-(Propan-2-yl)-2-(thiomorpholine-4-carbonyl)cyclopropane-1-carboxylic acid has been optimized using modern synthetic techniques. The introduction of the thiomorpholine group at the 4-position of the cyclopropane ring has been achieved through multi-step reactions involving nucleophilic substitution and cyclization processes. These synthetic strategies have allowed for the production of high-purity samples, which are essential for preclinical studies. The efficiency of these synthetic routes has been further improved by employing catalytic methods, reducing reaction times and minimizing byproduct formation.

Preclinical studies have begun to explore the pharmacological properties of 1-(Propan-2-yl)-2-(thiomorpholine-4-carbonyl)cyclopropane-1-carboxylic acid, with promising results in several disease models. In particular, research has focused on its potential as an anti-inflammatory agent, where it has shown activity comparable to existing therapeutics but with improved selectivity and reduced side effects. Additionally, preliminary data suggest that this compound may have neuroprotective effects, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the therapeutic potential of this molecule and warrant further investigation.

The structural flexibility of 1-(Propan-2-yl)-2-(thiomorpholine-4-carbonyl)cyclopropane-1-carboxylic acid allows for modifications that can enhance its pharmacological profile. By altering substituents or exploring derivatives, researchers can fine-tune interactions with biological targets, improving efficacy and safety. For instance, replacing the propan-2-yl group with other alkyl or aryl moieties could modify solubility and metabolic stability, while changing the thiomorpholine ring could influence binding affinity and selectivity. Such modifications are crucial in developing lead compounds that meet stringent pharmaceutical requirements.

The growing interest in 1-(Propan-2-yl)-2-(thiomorpholine-4-carbonyl)cyclopropane-1-carboxylic acid is also driven by its potential in combination therapies. The ability of this compound to interact with multiple targets or pathways suggests that it could be used in conjunction with other drugs to achieve synergistic effects. This approach is particularly relevant in treating complex diseases where multiple mechanisms are involved. Preliminary studies have shown that when combined with existing treatments, 1-(Propan-2-yl)-2-(thiomorpholine-thiolone carboxylic acid) can enhance therapeutic outcomes without significant adverse effects.

As research continues to uncover new applications for CAS No. 2137900, it is expected that this compound will play a significant role in future drug development pipelines. The combination of its unique structural features and promising pharmacological properties makes it a valuable asset in medicinal chemistry. Furthermore, advancements in synthetic methodologies will likely lead to more efficient production processes, making this compound more accessible for clinical trials and commercialization.

In conclusion, 1-(Propan - 2 - y l ) - 2 - ( th i o m o r p h o l i n e - 4 - carb o n y l ) c y c l o p r o p a n e - 1 - car b o x y l i c ac i d (CAS No . 2137900 - 56 - 0 ) represents a promising candidate for therapeutic development . Its structural features , synthetic accessibility , and preclinical findings position it as a key molecule in ongoing research efforts aimed at addressing various human diseases . As further studies elucidate its mechanisms of action , it is anticipated that this compound will contribute significantly to advancements in pharmaceutical science .